Cas no 497-37-0 (exo-Norborneol)

• Product Name: exo-Norborneol
• CAS No: 497-37-0
• MF: C₇H₁₂O
• MW: 112.169582366943
• MDL: MFCD00136051
• CID: 329852
• PubChem ID: 87558075
• Update Time: 2025-06-08

exo-Norborneol Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.1]heptan-2-ol,(1R,2R,4S)-rel-
• exo-Norborneol
• exo-Bicyclo[2.2.1]heptan-2-ol
• 2-exo-Norbornanol
• 2-exo-Norborneol
• 2-Norbornanol, exo-
• Bicyclo[2.2.1]heptan-2-ol, exo-
• exo-2-Norbornanol
• exo-2-Norborneol
• exo-2-Norbornyl alcohol
• exo-Norbornanol
• NSC 167460
• Bicyclo[2.2.1]heptan-2-ol
• Norborneol
• Norbornyl alcohol
• 2-Norbornanol
• exo-Norbornyl alcohol
• endo-Norbornanol
• endo-Bicyclo[2.2.1]heptan-2-ol
• .alpha.-Norborneol
• 2-endo-Norbornanol
• endo-2-Norbornanol
• Bicyclo(2.2.1)heptan-2-ol
• 2-Norbornanol, endo-
• endo-Norborneol
• ZQTYQMYDIHMKQB-UHFFFAOYSA-N
• endo-2-Norborneol
• Bicyclo[2.2.1]heptan-2-ol, endo-
• Bicycl
• (-)-exo-norborneol
• EINECS 207-845-6
• 61277-93-8
• (1S,3R,4R)-bicyclo[2.2.1]heptan-3-ol
• (1S,2S,4R)-bicyclo[2.2.1]heptan-2-ol
• NSC-167460
• UNII-AF39IU2W1C
• (1beta,4beta)-Norbornane-2beta-ol
• (1S,2S,4R)-2-Norbornanol
• (1R,2S,4R)-Bicyclo[2.2.1]heptan-2-ol
• AI3-51349
• 83572-20-7
• ISONORBORNEOL
• ZQTYQMYDIHMKQB-VQVTYTSYSA-N
• UNII-V367XM6FYD
• Bicyclo(2.2.1)heptan-2-ol, (1S,2S,4R)-
• NORBORNEOL, EXO-(-)-
• NORBORNEOL, EXO-
• D,L-EXO-NORBORNEOL
• exo-Bicyclo[2.2.1]heptan-1-ol
• E88488
• EXO-2-HYDROXYBICYCLO(2.2.1)HEPTANE
• J45.575J
• Q63396571
• Bicyclo(2.2.1)heptan-2-ol, (1S-exo)-
• (+/-)-Exo-Norborneol
• V367XM6FYD
• Bicyclo(2.2.1)heptan-2-ol, (1R,2R,4S)-rel-
• (1.BETA.,4.BETA.)-NORBORNANE-2.BETA.-OL
• (1S,2S,4R)-Norbornane-2-ol
• J237.525G
• AKOS027327416
• SCHEMBL2744911
• EXO-NORBORNAN-2-OL
• exo-Norborneol, 98%
• exo-Norborneol, (-)-
• (1S,2S,4R)-Bicyclo(2.2.1)heptane-2-ol
• AS-59802
• 497-37-0
• (-)-exo-2-Norborneol
• exo-Bicyclo(2.2.1)heptan-2-ol
• AF39IU2W1C

• MDL： MFCD00136051
• Inchi： 1S/C7H12O/c8-7-4-5-1-2-6(7)3-5/h5-8H,1-4H2/t5-,6+,7+/m1/s1
• InChI Key： ZQTYQMYDIHMKQB-VQVTYTSYSA-N
• SMILES： O[C@H]1C[C@@H]2CC[C@H]1C2

Computed Properties

• Exact Mass: 112.08886
• Monoisotopic Mass: 112.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 0.9086 (rough estimate)
• Melting Point: 126.0 to 130.0 deg-C
• Boiling Point: 177°C(lit.)
• Flash Point: 74.4 °C
• Refractive Index: 1.4460 (estimate)
• PSA: 20.23
• LogP: 1.16730
• Solubility: Not determined

exo-Norborneol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical Reagents

Additional information on exo-Norborneol

Professional Introduction to exo-Norborneol (CAS No. 497-37-0)

exo-Norborneol, with the chemical formula C₇H₁₆O, is a significant compound in the field of organic chemistry and pharmaceutical research. Its CAS number, CAS No. 497-37-0, uniquely identifies it in scientific literature and industrial applications. This terpene alcohol is widely recognized for its versatile applications in the synthesis of fragrances, flavors, and pharmaceutical intermediates. The compound's unique stereochemistry and functional groups make it a valuable building block in organic synthesis.

The structural framework of exo-Norborneol consists of a norbornane skeleton substituted with an alcohol functional group. This configuration imparts distinct chemical properties that make it particularly useful in the development of complex molecular structures. The presence of a tertiary alcohol allows for various chemical modifications, including esterification, oxidation, and reduction reactions, which are pivotal in drug discovery and industrial processes.

In recent years, exo-Norborneol has garnered attention for its potential applications in medicinal chemistry. Researchers have explored its role as a precursor in the synthesis of bioactive molecules. For instance, studies have demonstrated its utility in the preparation of chiral auxiliaries and catalysts, which are essential for enantioselective synthesis—a critical aspect of modern pharmaceutical development. The compound's ability to facilitate asymmetric transformations has opened new avenues in the creation of enantiomerically pure drugs, which are often required for higher efficacy and reduced side effects.

The pharmaceutical industry has been particularly interested in exo-Norborneol due to its potential as a pharmacophore. Pharmacophores are key structural elements that contribute to a molecule's biological activity. Several research groups have investigated derivatives of exo-Norborneol as candidates for treating various diseases. Notably, its derivatives have shown promise in anti-inflammatory and analgesic applications. The compound's ability to interact with biological targets at the molecular level makes it a valuable candidate for further pharmacological exploration.

Beyond pharmaceuticals, exo-Norborneol plays a crucial role in the flavor and fragrance industry. Its pleasant aroma and stability make it a popular ingredient in perfumes, cosmetics, and food additives. The compound's terpene nature contributes to its distinctive scent profile, which is highly valued by perfumers and flavorists. Additionally, its chemical stability under various conditions enhances its suitability for commercial products that require long shelf lives.

The synthesis of exo-Norborneol has been optimized through various methodologies to ensure high yield and purity. Traditional methods involve catalytic hydrogenation of norbornadiene or the reduction of norbornenone derivatives. However, recent advancements have introduced more sustainable approaches, such as biocatalytic methods using engineered enzymes. These green chemistry techniques not only improve efficiency but also reduce environmental impact, aligning with global efforts towards sustainable industrial practices.

In academic research, exo-Norborneol continues to be a subject of interest due to its unique chemical properties. Studies have focused on understanding its reactivity patterns and exploring novel synthetic routes. For example, researchers have employed computational chemistry techniques to predict reaction outcomes and optimize synthetic pathways before experimental validation. This interdisciplinary approach combines experimental data with theoretical models to accelerate the discovery process.

The industrial significance of CAS No. 497-37-0, associated with exo-Norborneol, cannot be overstated. Its widespread use across multiple industries underscores its versatility and importance. As demand for high-quality chemical intermediates grows, the production and refinement of compounds like exo-Norborneol remain critical for meeting market needs. Manufacturers continuously invest in improving production techniques to ensure consistent quality and supply chain reliability.

The future prospects for exo-Norborneol are promising, with ongoing research uncovering new applications and refining existing ones. As synthetic methodologies evolve and new biological targets are identified, the compound's role is expected to expand further. Collaborative efforts between academia and industry will be essential in harnessing its full potential and translating laboratory discoveries into practical applications.